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3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI) 3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI)
Brand Name: Vulcanchem
CAS No.: 112394-19-1
VCID: VC20855107
InChI: InChI=1S/C9H11N3O/c1-5-8-6(4-10)3-7(12(8)2)9(13)11-5/h6-8H,1,3H2,2H3,(H,11,13)/t6-,7-,8-/m0/s1
SMILES: CN1C2CC(C1C(=C)NC2=O)C#N
Molecular Formula: C9H11N3O
Molecular Weight: 177.2 g/mol

3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI)

CAS No.: 112394-19-1

Cat. No.: VC20855107

Molecular Formula: C9H11N3O

Molecular Weight: 177.2 g/mol

* For research use only. Not for human or veterinary use.

3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI) - 112394-19-1

Specification

CAS No. 112394-19-1
Molecular Formula C9H11N3O
Molecular Weight 177.2 g/mol
IUPAC Name (1S,5R,6R)-8-methyl-4-methylidene-2-oxo-3,8-diazabicyclo[3.2.1]octane-6-carbonitrile
Standard InChI InChI=1S/C9H11N3O/c1-5-8-6(4-10)3-7(12(8)2)9(13)11-5/h6-8H,1,3H2,2H3,(H,11,13)/t6-,7-,8-/m0/s1
Standard InChI Key SNLBSDOHXWPPFR-FXQIFTODSA-N
Isomeric SMILES CN1[C@H]2C[C@H]([C@@H]1C(=C)NC2=O)C#N
SMILES CN1C2CC(C1C(=C)NC2=O)C#N
Canonical SMILES CN1C2CC(C1C(=C)NC2=O)C#N

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